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Compound of Interest

Compound Name: Rifaximin-d6

Cat. No.: B8075451 Get Quote

Essential Safety and Handling Guide for
Rifaximin-d6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Rifaximin-d6. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing

exposure risks and ensuring a secure laboratory environment.

Chemical Identifier:

Name: Rifaximin-d6

CAS Number: 1262992-43-7[1]

Hazard Identification and Safety Precautions
Rifaximin-d6 is classified as a hazardous substance with the following potential health effects:

Suspected of damaging fertility or the unborn child.[1][2]

Harmful in contact with skin.[1]

Harmful if inhaled.[1]
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May cause respiratory irritation.

Signal Word: Warning

Hazard Statements:

H361: Suspected of damaging fertility or the unborn child.

H312+H332: Harmful in contact with skin or if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P201: Obtain special instructions before use.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable for

breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
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Property Value

Physical State Solid

Appearance Red Orange

Molecular Formula C₄₃H₄₅D₆N₃O₁₁

Molecular Weight 791.9 g/mol

Melting Point/Range 218 - 220 °C / 424.4 - 428 °F

Solubility
Chloroform: Slightly Soluble; Methanol: Slightly

Soluble

Storage Temperature Store long-term at 2-8°C

Operational Plan for Handling Rifaximin-d6
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.

Ensure an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.

Skin Protection:

Wear protective gloves (e.g., nitrile rubber) and inspect them before use. Use proper glove

removal technique to avoid skin contact.

Wear appropriate protective clothing to prevent skin exposure. A lab coat is mandatory.
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Respiratory Protection: If working outside a fume hood or if dust generation is likely, use a

NIOSH-approved N95 or N100 respirator.

3. Handling Procedures:

Obtain special instructions before use and read the Safety Data Sheet (SDS) thoroughly.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Keep the container tightly closed when not in use.

4. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Store in a freezer or as recommended on the product insert.

Incompatible materials: Strong oxidizing agents.

Disposal Plan
1. Waste Categorization:

Rifaximin-d6 waste and any contaminated materials (e.g., gloves, wipes, containers) should

be considered hazardous waste.

2. Waste Collection and Storage:

Collect all waste in a designated, properly labeled, and sealed container.

Store the waste container in a secure, well-ventilated area away from incompatible materials.

3. Disposal Method:
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Dispose of the waste through a licensed hazardous waste disposal company.

Do not dispose of Rifaximin-d6 down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Alternatively, drug take-back programs may be an option for disposal of unused medicine.

Experimental Protocol: General Weighing and
Solution Preparation

Preparation: Don all required PPE and ensure the chemical fume hood is operational.

Weighing:

Tare a clean, dry weighing vessel on an analytical balance inside the fume hood.

Carefully transfer the desired amount of solid Rifaximin-d6 to the weighing vessel,

minimizing dust creation.

Record the exact weight.

Solubilization:

Add the appropriate solvent (e.g., slightly soluble in Chloroform or Methanol) to the

weighing vessel containing the Rifaximin-d6.

Gently swirl or vortex the mixture until the solid is completely dissolved.

Transfer the solution to a labeled volumetric flask or other suitable container.

Rinse the weighing vessel with a small amount of solvent and add the rinse to the final

container to ensure a complete transfer.

Cleanup:

Wipe down the balance and surrounding area inside the fume hood with a damp cloth or

paper towel to decontaminate any residual powder.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8075451?utm_src=pdf-body
https://www.benchchem.com/product/b8075451?utm_src=pdf-body
https://www.benchchem.com/product/b8075451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of all contaminated materials in the designated hazardous waste container.

Workflow for Safe Handling of Rifaximin-d6
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Rifaximin-d6 from preparation to post-handling

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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